Cas no 681265-45-2 (5-bromo-N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}furan-2-carboxamide)

• Product Name: 5-bromo-N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}furan-2-carboxamide
• CAS No: 681265-45-2
• MF: C₁₆H₁₂BrN₃O₄S
• MW: 422.25318145752
• CID: 6057146
• PubChem ID: 4427987
• Update Time: 2025-06-10

5-bromo-N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}furan-2-carboxamide
• 5-bromo-N-(5,5-dioxido-2-phenyl-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)furan-2-carboxamide
• 2-Furancarboxamide, 5-bromo-N-(2,6-dihydro-5,5-dioxido-2-phenyl-4H-thieno[3,4-c]pyrazol-3-yl)-
• 5-bromo-N-(5,5-dioxo-2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)furan-2-carboxamide
• 5-bromo-N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl}furan-2-carboxamide
• MLS001239091
• AKOS024581855
• SMR000805842
• F0541-0118
• CHEMBL2137474
• 5-bromo-N-(5,5-dioxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)furan-2-carboxamide
• 681265-45-2

• Inchi： 1S/C16H12BrN3O4S/c17-14-7-6-13(24-14)16(21)18-15-11-8-25(22,23)9-12(11)19-20(15)10-4-2-1-3-5-10/h1-7H,8-9H2,(H,18,21)
• InChI Key： HABVRNAXXXTMIP-UHFFFAOYSA-N
• SMILES： O1C(Br)=CC=C1C(NC1N(C2=CC=CC=C2)N=C2CS(=O)(=O)CC2=1)=O

Computed Properties

• Exact Mass: 420.97319g/mol
• Monoisotopic Mass: 420.97319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.81±0.1 g/cm3(Predicted)
• Boiling Point: 560.3±50.0 °C(Predicted)
• pka: 11.16±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-bromo-N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}furan-2-carboxamide

Comprehensive Analysis of 5-bromo-N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}furan-2-carboxamide (CAS No. 681265-45-2)

The compound 5-bromo-N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}furan-2-carboxamide (CAS No. 681265-45-2) is a highly specialized organic molecule with significant potential in pharmaceutical and materials science research. Its unique structure, featuring a thienopyrazole core and a furan-2-carboxamide moiety, makes it a subject of interest for researchers exploring novel bioactive compounds. The presence of a bromo substituent further enhances its reactivity, enabling diverse synthetic applications.

In recent years, the demand for heterocyclic compounds like 5-bromo-N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}furan-2-carboxamide has surged due to their versatility in drug discovery. Researchers are particularly intrigued by its potential as a kinase inhibitor or anti-inflammatory agent, topics frequently searched in academic databases. The compound's sulfone group (5,5-dioxo) also contributes to its stability and bioavailability, aligning with current trends in medicinal chemistry optimization.

From a synthetic perspective, CAS No. 681265-45-2 exemplifies modern advancements in multi-component reactions and catalyzed transformations. Its phenyl-thienopyrazole scaffold is reminiscent of privileged structures in small-molecule therapeutics, a hot topic in AI-driven drug design platforms. Computational studies suggest this compound could interact with protein targets associated with metabolic disorders, addressing frequent queries about next-generation drug candidates.

The furan-carboxamide segment of this molecule has drawn attention in material science circles, particularly for organic electronics applications. Its conjugated system and electron-withdrawing properties make it a candidate for organic semiconductors, a field experiencing exponential growth due to sustainable technology demands. This dual applicability in pharma and materials research positions 681265-45-2 as a compound with cross-disciplinary relevance.

Analytical characterization of 5-bromo-N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}furan-2-carboxamide typically involves HPLC-MS and NMR spectroscopy, techniques commonly searched by synthetic chemists. Recent publications highlight its crystalline properties under X-ray diffraction, revealing intermolecular interactions critical for solid-state formulation development – a key concern in preclinical research workflows.

Environmental and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiling of this compound remains an active area of investigation. With growing emphasis on green chemistry principles, researchers are evaluating sustainable synthesis routes for CAS 681265-45-2, responding to industry demands for eco-friendly synthetic protocols. Its brominated nature warrants careful biodegradability studies, a subject gaining traction in environmental chemistry forums.

In conclusion, 5-bromo-N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}furan-2-carboxamide represents a compelling case study in modern molecular design. Its structural features address multiple contemporary research themes, from targeted drug discovery to functional materials engineering. As analytical techniques and computational prediction tools advance, this compound's full potential across scientific disciplines continues to unfold.